![molecular formula C7H11NOS B2815509 [4-(Methoxymethyl)thiophen-2-yl]methanamine CAS No. 893745-01-2](/img/structure/B2815509.png)
[4-(Methoxymethyl)thiophen-2-yl]methanamine
Description
“[4-(Methoxymethyl)thiophen-2-yl]methanamine” is a chemical compound with the CAS Number: 893745-01-2 . It has a molecular weight of 157.24 . The IUPAC name for this compound is (4-(methoxymethyl)thiophen-2-yl)methanamine .
Molecular Structure Analysis
The InChI code for “[4-(Methoxymethyl)thiophen-2-yl]methanamine” is 1S/C7H11NOS/c1-9-4-6-2-7(3-8)10-5-6/h2,5H,3-4,8H2,1H3 . This code provides a specific textual representation of the molecule’s structure.Physical And Chemical Properties Analysis
“[4-(Methoxymethyl)thiophen-2-yl]methanamine” is a liquid at room temperature . Unfortunately, other physical and chemical properties such as boiling point, melting point, and solubility were not available in the search results.Scientific Research Applications
- Anticancer Properties : Thiophene-based molecules exhibit promising anticancer effects. Researchers explore their potential as novel chemotherapeutic agents by modifying the thiophene scaffold .
- Anti-Inflammatory Activity : Certain thiophene derivatives possess anti-inflammatory properties. Investigating their mechanisms of action could lead to new anti-inflammatory drugs .
- Antimicrobial Agents : Thiophenes show activity against various pathogens. Researchers study their effectiveness against bacteria, fungi, and viruses .
- Cardiovascular Health : Some thiophene-containing compounds have antihypertensive and anti-atherosclerotic effects. Understanding their impact on cardiovascular health is crucial .
Material Science and Organic Electronics
Thiophenes play a pivotal role in material science and organic electronics:
- Organic Semiconductors : Thiophene-based molecules contribute to the development of organic semiconductors. These materials find applications in electronic devices like organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
- Corrosion Inhibition : Thiophene derivatives serve as corrosion inhibitors in industrial chemistry. Their ability to protect metals from corrosion is valuable .
Chemical Synthesis Strategies
Various synthetic methods yield thiophene derivatives:
- Condensation Reactions : Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses are significant approaches. These reactions allow the construction of diverse thiophene-based compounds .
properties
IUPAC Name |
[4-(methoxymethyl)thiophen-2-yl]methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NOS/c1-9-4-6-2-7(3-8)10-5-6/h2,5H,3-4,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NURDYBWXGCIIBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CSC(=C1)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(Methoxymethyl)thiophen-2-yl]methanamine | |
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